Cas no 1696932-03-2 (1-Piperidinecarboxylic acid, 4-(difluoromethyl)-4-hydroxy-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(difluoromethyl)-4-hydroxy-, 1,1-dimethylethyl ester
• CAS No: 1696932-03-2
• MF: C₁₁H₁₉F₂NO₃
• MW: 251.270270586014
• CID: 6372985
• PubChem ID: 130164664
• Update Time: 2025-11-01

1-Piperidinecarboxylic acid, 4-(difluoromethyl)-4-hydroxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(difluoromethyl)-4-hydroxy-, 1,1-dimethylethyl ester
• 1696932-03-2
• EN300-7052507
• tert-butyl 4-(difluoromethyl)-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C11H19F2NO3/c1-10(2,3)17-9(15)14-6-4-11(16,5-7-14)8(12)13/h8,16H,4-7H2,1-3H3
• InChI Key： DBTXQYSGMIAYBJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(F)F)(O)CC1

Computed Properties

• Exact Mass: 251.13329979g/mol
• Monoisotopic Mass: 251.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 311.3±37.0 °C(Predicted)
• pka: 12?+-.0.20(Predicted)

Additional information on 1-Piperidinecarboxylic acid, 4-(difluoromethyl)-4-hydroxy-, 1,1-dimethylethyl ester

1-Piperidinecarboxylic acid, 4-(difluoromethyl)-4-hydroxy-, 1,1-dimethylethyl ester (CAS No. 1696932-03-2): A Comprehensive Overview

1-Piperidinecarboxylic acid, 4-(difluoromethyl)-4-hydroxy-, 1,1-dimethylethyl ester, identified by its CAS number 1696932-03-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a difluoromethyl group and a hydroxy substituent, contribute to its distinctive chemical properties and make it a subject of intense study in medicinal chemistry.

The difluoromethyl group is a key structural moiety that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for drug design. This group is often incorporated into pharmacophores to improve pharmacokinetic profiles, including bioavailability and duration of action. In contrast, the hydroxy group introduces polarity and potential hydrogen bonding capabilities, which can influence binding interactions with biological targets. The combination of these functional groups within the piperidine core creates a complex molecular architecture that may contribute to multifaceted biological effects.

The ester functionality at the 1-position, derived from the 1,1-dimethylethyl group (tert-butyl), further modifies the compound's solubility and reactivity. This tert-butyl ester is commonly used in medicinal chemistry to enhance stability and facilitate synthetic routes. The overall structure of 1-Piperidinecarboxylic acid, 4-(difluoromethyl)-4-hydroxy-, 1,1-dimethylethyl ester suggests potential applications in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in treating neurological disorders, infectious diseases, and cancer. The specific arrangement of atoms in this molecule may confer unique interactions with biological receptors or enzymes, making it a valuable scaffold for drug discovery. Researchers have been particularly interested in how modifications to the piperidine ring can influence binding affinity and selectivity for therapeutic targets.

The incorporation of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry to modulate pharmacological properties. The difluoromethyl group in this compound not only enhances metabolic stability but also influences electronic distributions within the molecule. These electronic effects can significantly impact how the compound interacts with biological targets, potentially leading to improved efficacy and reduced side effects. Furthermore, fluorine atoms can be detected using nuclear magnetic resonance (NMR) spectroscopy, providing valuable insights into molecular conformation and dynamics.

The hydroxy group at the 4-position introduces another layer of complexity to the compound's interactions with biological systems. Hydroxyl groups are known to participate in hydrogen bonding, which can be crucial for binding to proteins or nucleic acids. The presence of this group may enable the compound to form stable interactions with specific biological targets, enhancing its therapeutic potential. Additionally, hydroxyl groups can undergo various chemical reactions, such as esterification or oxidation, which may be exploited in synthetic chemistry to develop derivatives with tailored properties.

The use of computational methods has become increasingly important in studying compounds like 1-Piperidinecarboxylic acid, 4-(difluoromethyl)-4-hydroxy-, 1,1-dimethylethyl ester. Molecular modeling techniques allow researchers to predict how the molecule will interact with biological targets at an atomic level. These simulations can provide insights into binding affinities, enzyme kinetics, and potential drug-drug interactions. By leveraging computational tools alongside experimental data, scientists can accelerate the drug discovery process and identify promising candidates for further development.

In clinical research settings, this compound has been investigated for its potential therapeutic effects in several disease models. Preclinical studies have suggested that it may exhibit anti-inflammatory properties by modulating signaling pathways associated with immune responses. Additionally, its structural features make it a candidate for developing treatments against neurological disorders by interacting with specific neurotransmitter receptors. While these findings are promising, further research is needed to fully understand its mechanisms of action and therapeutic potential.

The synthesis of complex organic molecules like 1-Piperidinecarboxylic acid, 4-(difluoromethyl)-4-hydroxy-, 1,1-dimethylethyl ester requires sophisticated synthetic strategies and expertise in organic chemistry. Researchers have developed multi-step synthetic routes that involve key transformations such as nucleophilic substitution reactions at the difluoromethyl group and selective functionalization at the hydroxyl position. Advances in synthetic methodologies have enabled chemists to construct increasingly complex molecular architectures while maintaining high yields and purity.

The development of new analytical techniques has also played a crucial role in studying this compound. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are essential tools for characterizing its chemical structure and purity profile. These techniques provide detailed information about molecular composition and degradation pathways under various conditions.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties through structural modifications and exploring new therapeutic applications. By fine-tuning its molecular structure based on computational predictions and experimental data integration efforts will be made toward developing more effective treatments against various diseases.